Cas no 69847-49-0 (3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-)
69847-49-0 structure
Product Name:3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-
CAS No:69847-49-0
MF:C16H13ClN4O
MW:312.753621816635
CID:511635
PubChem ID:112316
Update Time:2025-04-19
3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-
- 2-(4-Chlorophenyl)-2,4-dihydro-5-methyl-4-(phenylazo)-3H-pyrazol-3-one
- 2-Pyrazolin-5-one, 1-(p-chlorophenyl)-3-methyl-4-(phenylazo)-
- 3H-Pyrazol-3-one, 2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(phenylazo)-
- 69847-49-0
- DTXSID20887678
- 3H-Pyrazol-3-one, 2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-
-
- Inchi: 1S/C16H13ClN4O/c1-11-15(19-18-13-5-3-2-4-6-13)16(22)21(20-11)14-9-7-12(17)8-10-14/h2-10,15H,1H3/b19-18+
- InChI Key: XLBBVSIPVVYADR-VHEBQXMUSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C(C(C)=N1)/N=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 312.07799
- Monoisotopic Mass: 312.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 498.8°Cat760mmHg
- Flash Point: 255.5°C
- Refractive Index: 1.661
- PSA: 57.39
3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
69847-49-0 (3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-) Related Products
- 119371-24-3(SOLVENT YELLOW 16)
- 4314-14-1(Solvent Yellow 16)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent